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Compound of Interest

Compound Name: 2-Nitroanthraquinone

Cat. No.: B1658324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental

considerations, and potential biological relevance of 2-Nitroanthraquinone. The information is

curated to support research and development activities, with a focus on clear data presentation

and methodological insight.

Physicochemical Properties
2-Nitroanthraquinone is a substituted anthraquinone, a class of aromatic organic compounds.

Its fundamental properties are summarized below. These characteristics are crucial for its

handling, formulation, and application in experimental settings.
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Property Value Reference(s)

CAS Number 605-27-6 [1][2][3][4][5][6]

Molecular Formula C₁₄H₇NO₄ [1][2][3][4][6]

Molecular Weight 253.21 g/mol [1][2][3][6]

IUPAC Name 2-nitroanthracene-9,10-dione [6]

Synonyms
2-Nitro-9,10-anthraquinone, 2-

nitroanthracene-9,10-dione
[1][2][5]

Melting Point 184-186 °C [1]

Appearance
Pale yellow to reddish-yellow

crystalline powder
[7]

Storage Conditions 2-8 °C, Refrigerator [2]

LogP (calculated) 2.89 - 3.2 [4][6]

Toxicology and Safety Data
While specific toxicological data for 2-Nitroanthraquinone is limited, information can be

inferred from safety data sheets for structurally related compounds such as 1-

Nitroanthraquinone and other nitroaromatic compounds. Standard laboratory precautions for

handling chemical reagents should be strictly followed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.anaxlab.com/product/605-27-6-2-nitroanthraquinone
https://www.pharmaffiliates.com/en/605-27-6-2-nitroanthraquinone-pa270024396.html
https://www.anaxlab.com/Building%20Blocks?field_cas_no__value=&field_product_code_value=&field_product_name_value=&page=270
https://www.chemsrc.com/en/cas/605-27-6_1157671.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62325101.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroanthraquinone
https://www.anaxlab.com/product/605-27-6-2-nitroanthraquinone
https://www.pharmaffiliates.com/en/605-27-6-2-nitroanthraquinone-pa270024396.html
https://www.anaxlab.com/Building%20Blocks?field_cas_no__value=&field_product_code_value=&field_product_name_value=&page=270
https://www.chemsrc.com/en/cas/605-27-6_1157671.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroanthraquinone
https://www.anaxlab.com/product/605-27-6-2-nitroanthraquinone
https://www.pharmaffiliates.com/en/605-27-6-2-nitroanthraquinone-pa270024396.html
https://www.anaxlab.com/Building%20Blocks?field_cas_no__value=&field_product_code_value=&field_product_name_value=&page=270
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroanthraquinone
https://www.anaxlab.com/product/605-27-6-2-nitroanthraquinone
https://www.pharmaffiliates.com/en/605-27-6-2-nitroanthraquinone-pa270024396.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62325101.htm
https://www.anaxlab.com/product/605-27-6-2-nitroanthraquinone
https://www.spectrumchemical.com/media/sds/N1512_AGHS.pdf
https://www.pharmaffiliates.com/en/605-27-6-2-nitroanthraquinone-pa270024396.html
https://www.chemsrc.com/en/cas/605-27-6_1157671.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroanthraquinone
https://www.benchchem.com/product/b1658324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1658324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Description
Precautionary
Measures

Reference(s)

Acute Toxicity Harmful if swallowed.

Do not ingest. Wash

hands thoroughly after

handling.

[7]

Irritation

May cause skin and

respiratory tract

irritation. Causes

serious eye irritation.

Wear protective

gloves, clothing, and

eye protection. Avoid

breathing dust.

[7]

Carcinogenicity

Suspected of causing

cancer (based on

related compounds).

Obtain, read, and

follow all safety

instructions before

use.

[8]

Reactivity

Incompatible with

strong oxidizing

agents. Fine dust may

form an explosive

mixture in air.

Keep away from heat

and sources of

ignition. Store away

from incompatible

materials.

[7]

Decomposition

Hazardous

decomposition

products include

carbon oxides and

nitrogen oxides (NOx).

Use in a well-

ventilated area.
[7]

Experimental Protocols
Synthesis of 2-Nitroanthraquinone

The primary method for synthesizing nitroanthraquinones is the direct nitration of

anthraquinone. The process typically involves reacting anthraquinone with a nitrating agent,

most commonly concentrated nitric acid, often in the presence of sulfuric acid which acts as a

catalyst and solvent. The ratio of 1-nitro to 2-nitro isomers and the extent of dinitration are

highly dependent on the reaction conditions.
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General Methodology:

Reaction Setup: Anthraquinone is dissolved or suspended in a suitable solvent system,

typically concentrated sulfuric acid.

Nitration: A nitrating agent (e.g., concentrated nitric acid) is added to the anthraquinone

solution in a controlled manner, often dropwise, while maintaining a specific temperature.

Reaction temperatures are critical and can range from below ambient to moderately

elevated, influencing the isomer distribution.[9][10]

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to

determine the consumption of the starting material and the formation of products.

Work-up: Upon completion, the reaction mixture is typically poured into a large volume of ice-

water to precipitate the crude product.[10]

Purification: The precipitated solid is collected by filtration, washed extensively with water

until neutral, and then dried. Further purification to separate the 1-nitro and 2-nitro isomers,

as well as any unreacted anthraquinone and dinitroanthraquinone byproducts, is achieved

through techniques like fractional crystallization from various solvents or column

chromatography.[9][10] Gas chromatography has been noted as a method for analyzing the

composition of the resulting mixture.[9]

Caption: General workflow for the synthesis of 2-Nitroanthraquinone.

Biological Activity and Signaling Pathways
While direct studies on the biological activity of 2-Nitroanthraquinone are not extensively

documented, the broader class of anthraquinones is known to possess significant bioactivity.

Furthermore, the presence of a nitro group suggests potential mechanisms related to

enzymatic reduction in biological systems.[11]

General Activity of Anthraquinones: Anthraquinones are recognized as potent regulators of

reactive oxygen species (ROS).[12] Their quinone structure allows them to participate in redox

cycling. This process involves the enzyme-catalyzed one- or two-electron reduction to a

semiquinone radical or a hydroquinone, respectively. The semiquinone radical can then react
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with molecular oxygen to produce superoxide anions (O₂•⁻), regenerating the parent quinone

and establishing a cycle that leads to oxidative stress.[12]

This ROS-generating capability can trigger various cellular signaling pathways, influencing

processes such as inflammation, apoptosis, and cell proliferation. Anthraquinone derivatives

have been shown to interact with multiple cancer-related signaling pathways, including Wnt,

Myc, Notch, and SIRT1/p53.[13][14][15] For example, some anthraquinones modulate the

PI3K/Akt and MAPK pathways, which are central to cell survival and death.[16]

Role of the Nitro Group: The nitroaromatic group can undergo enzymatic reduction in biological

systems, a process that can lead to the formation of nitro radical anions, nitroso, and

hydroxylamine intermediates.[11] These reactive species can interact with cellular

macromolecules, contributing to both therapeutic effects and potential toxicity.

Caption: Potential mechanism of action via quinone redox cycling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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